Cas no 17430-98-7 ((1S)-1-cyclohexylethanamine)

• Product Name: (1S)-1-cyclohexylethanamine
• CAS No: 17430-98-7
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD00066261
• CID: 50759
• PubChem ID: 5325951
• Update Time: 2025-04-18

(1S)-1-cyclohexylethanamine Chemical and Physical Properties

Names and Identifiers

• (S)-1-Cyclohexylethanamine
• (S)-(+)-1-Cyclohexylethylamine
• (S)-(+)-alpha-Methylcyclohexanemethylamine
• (1S)-1-cyclohexyl-1-ethylamine
• (1S)-1-Cyclohexylethanamine
• (S)-(-)-1-cyclohexylethylamine
• (S)-(+)-(1-Aminoethyl)cyclohexane
• (S)-(+)-1-AMINOETHYLCYCLOHEXANE
• (S)-(+)-1-CYCLOHEXYETHYLAMINE
• (S)-(+)-1-cyclohexyl-1-aminoethane
• 1-Cyclohexylethanamine
• 2-aminohexane
• Cyclohexanemethanamine,a-methyl-, (S)-
• Cyclohexanemethylamine, a-methyl-, (S)-(+)- (8CI)
• ((1S)-1-Cyclohexylethyl)amine
• (+)-1-Cyclohexylethylamine
• (1S)-1-Amino-1-cyclohexylethane
• (S)-(+)-Cyclohexylethylamine
• (S)-(1-Aminoethyl)cyclohexane
• (S)-1-Cyclohexylethylamine
• (S)-a-Cyclohexylethylamine
• (S)-a-Methylcyclohexanemethanamine
• (S)-α-Methylcyclohexanemethanamine
• (S)-(+)-1-CYCLOHEXYLETHYLAMINE 98%
• (1S)-1-Cyclohexylethan-1-Amine
• XBWOPGDJMAJJDG-ZETCQYMHSA-N
• 1-Cyclohexyl-ethylamine
• (s)-1-cyclohexylethan-1-amine
• 1-Cyclohexylethanamine #
• (S)-(+)-
• A-Methylcyclohexanemethylamine
• (S)-1-cyclohexylethyl amine
• (1S)-1-cyclohexylethylamine
• (S)-1-cyclohexyl-ethylamine
• (1S)-1-(cyclohexyl)ethylamine
• (s)-(-)-1-cyclohexylethylami
• doi:10.14272/XBWOPGDJMAJJDG-ZETCQYMHSA-N.1
• (S)-(+)-1-Cyclohexylethylamine, ChiPros(R), produced by BASF, 99%
• Cyclohexanemethanamine, alpha-methyl-, (alphaS)-
• CS-0136578
• N-((S)-1-cyclohexyl-ethyl)amine
• BDBM50028637
• (S)-(+)-1-Cyclohexylethylamine, 98%
• SCHEMBL55861
• AM81441
• CHEMBL19424
• (R)-(-)-(1-Aminoethyl)cyclohexane
• (s)-(+)-1-cyclohexylethyl amine
• MFCD00066261
• AKOS015840729
• 17430-98-7
• J-010977
• (S)-(+)-1-Cyclohexylethylamine, purum, >=98.0% (sum of enantiomers, GC)
• AS-41203
• EN300-112650
• 10.14272/XBWOPGDJMAJJDG-ZETCQYMHSA-N.1
• (1S)-1-cyclohexylethanamine

• MDL： MFCD00066261
• Inchi： 1S/C8H17N/c1-7(9)8-5-3-2-4-6-8/h7-8H,2-6,9H2,1H3/t7-/m0/s1
• InChI Key： XBWOPGDJMAJJDG-ZETCQYMHSA-N
• SMILES： N[C@@H](C)C1CCCCC1
• BRN： 2935069

Computed Properties

• Exact Mass: 127.13600
• Monoisotopic Mass: 127.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Uncertain
• Density: 0.856 g/mL at 25 °C(lit.)
• Melting Point: -15°C (estimate)
• Boiling Point: 60 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 125.6 ° f
  Celsius: 52 ° c
  
• Refractive Index: n20/D 1.4614(lit.)
• PSA: 26.02000
• LogP: 2.61420
• Solubility: Uncertain
• Specific Rotation: 3.5 º (neat)
• Sensitiveness: Air Sensitive
• Optical Activity: [α]25/D +3.5°, neat

(1S)-1-cyclohexylethanamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H314-H411
• Warning Statement： P273-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2734 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34-51/53
• Safety Instruction： S16-S26-S36/37/39-S45
• FLUKA BRAND F CODES：3-10-34
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R10; R34
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides